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Compound of Interest

Compound Name: Pydiflumetofen

Cat. No.: B1532787 Get Quote

Introduction and Scientific Foundation
Pydiflumetofen is a broad-spectrum fungicide belonging to the novel N-methoxy-(phenyl-

ethyl)-pyrazole-carboxamide chemical class.[1] Developed by Syngenta under the trademark

ADEPIDYN® technology, it is a cornerstone of products like the Miravis® line.[2][3] As a

member of the Fungicide Resistance Action Committee (FRAC) Group 7, its mode of action is

the inhibition of succinate dehydrogenase (SDHI).[2][4] This guide provides a comprehensive

framework for researchers utilizing pydiflumetofen, detailing its mechanism, properties, and

robust protocols for laboratory, greenhouse, and field applications.

Mechanism of Action: Targeting Fungal Respiration
The efficacy of pydiflumetofen stems from its ability to disrupt fungal energy production.[5] It

specifically binds to the quinone reduction site of the succinate dehydrogenase (SDH) enzyme,

also known as Complex II, within the mitochondrial electron transport chain.[6][7] This binding

action blocks the oxidation of succinate to fumarate, a critical step in the tricarboxylic acid

(TCA) cycle.[7] The consequence is a complete halt in cellular respiration and energy (ATP)

production, leading to the death of the fungal pathogen.[2][5] This targeted, single-site mode of

action provides high efficacy but also necessitates careful resistance management strategies.

[5][7]
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Caption: Pydiflumetofen's mode of action: Inhibition of the SDH enzyme.

Spectrum of Activity
Pydiflumetofen demonstrates potent activity against a wide range of economically significant

fungal pathogens. It is effective for both preventative and curative control of diseases such as

leaf spots (Cercospora, Alternaria), powdery mildews, grey mould (Botrytis cinerea), Fusarium

head blight, and scab (Venturia pyrina).[4][5][8] This broad utility makes it a valuable tool for

research in crops including cereals, corn, soybeans, potatoes, grapes, and various vegetables.

[4][8]

Physicochemical Properties for Laboratory Use
A thorough understanding of pydiflumetofen's properties is essential for accurate stock

solution preparation, application, and interpretation of environmental fate studies. The active

ingredient is an off-white, solid powder.[6][9]
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Property Value Source

IUPAC Name

3-(Difluoromethyl)-N-methoxy-

1-methyl-N-[1-(2,4,6-

trichlorophenyl)-2-

propanyl]-1H-pyrazole-4-

carboxamide

[6]

CAS Number 1228284-64-7 [6]

Molecular Formula C₁₆H₁₆Cl₃F₂N₃O₂ [9]

Molar Mass 426.67 g/mol [6]

Melting Point >96-113°C (decomposes) [6][10]

Water Solubility 1.5 mg/L (at 20-25°C) [6][9]

Vapour Pressure 5.30 × 10⁻⁸ Pa (at 25°C) [9]

Log P (octanol/water) 3.8 (at 25°C) [6][9]

Stability

Stable in storage.[1] Hydrolysis

is pH and temperature-

dependent; degradation is

faster in neutral conditions and

primarily driven by

microorganisms in soil.[11]

[1][11]

Note: The low water solubility necessitates the use of organic solvents for preparing

concentrated stock solutions.

Safety, Handling, and Storage
Researcher safety is paramount. Always consult the most current Safety Data Sheet (SDS) for

the specific formulation being used.[12][13]

Personal Protective Equipment (PPE): Standard laboratory PPE, including a lab coat, safety

glasses, and chemical-resistant gloves (e.g., nitrile), is required.[14][15] When handling the

pure compound or concentrated solutions, or when generating aerosols, a respirator may be

necessary.[16]
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Handling: Wash hands thoroughly with soap and water after handling and before eating,

drinking, or smoking.[15][17] Avoid creating dust if working with the technical powder.

Perform dilutions in a well-ventilated area or chemical fume hood.

First Aid: In case of eye contact, rinse cautiously with water for several minutes.[18] If

swallowed, immediately call a poison control center or doctor for treatment advice.[12][13]

Storage: Store pydiflumetofen in its original, tightly closed container in a cool, dry, and

locked area, inaccessible to children and animals.[13][17] For laboratory solutions, store in

clearly labeled, sealed containers. Short-term storage (days to weeks) at 0-4°C in the dark is

recommended, while long-term storage (months to years) should be at -20°C.[19]

Disposal: Dispose of unused chemicals and contaminated materials as hazardous waste

according to institutional, state, and local regulations.[14][17] Do not contaminate water,

food, or feed through disposal.[17]

Experimental Design and Workflow
A well-designed experiment is crucial for generating reliable and reproducible data. The

following workflow provides a general framework for pydiflumetofen research.
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Caption: General experimental workflow for pydiflumetofen research.
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Detailed Application Protocols
The following protocols provide step-by-step guidance for common research applications.

Causality: The precision in these steps ensures that the only variable being tested is the effect

of the fungicide at a known concentration, leading to trustworthy and reproducible results.

Protocol 1: Preparation of Stock and Working Solutions
Rationale: Due to its low water solubility, a concentrated stock solution must first be prepared in

an appropriate organic solvent. This stock is then used to make aqueous working solutions for

most applications.

Materials:

Pydiflumetofen (technical grade, ≥99.5% purity)[9]

Analytical balance

Volumetric flasks (Class A)

Pipettes (calibrated)

Solvent: Acetonitrile, Dimethyl sulfoxide (DMSO), or Acetone (verify solubility)

Distilled or deionized water

Surfactant/adjuvant (optional, e.g., Tween® 80)

Procedure:

Calculate Mass: Determine the mass of pydiflumetofen needed for your stock solution.

Formula: Mass (g) = Desired Concentration (g/L) × Volume (L)

Example: For a 10,000 ppm (10 g/L) stock in a 50 mL (0.05 L) flask: Mass = 10 g/L × 0.05

L = 0.5 g.

Weigh Compound: Accurately weigh the calculated mass of pydiflumetofen onto weighing

paper and transfer it carefully into the volumetric flask.
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Dissolve: Add a small amount of the chosen organic solvent (e.g., 20-25 mL for a 50 mL

flask) and swirl gently to dissolve the compound completely. Sonication may aid dissolution.

Bring to Volume: Once fully dissolved, add the solvent to the calibration mark on the

volumetric flask. Cap and invert the flask several times to ensure a homogenous solution.

This is your Stock Solution.

Prepare Working Solution: Perform serial dilutions from the stock solution to achieve the

desired final concentration for your experiment.

Formula (Dilution): C₁V₁ = C₂V₂

Example: To make 100 mL (V₂) of a 50 ppm (C₂) working solution from a 10,000 ppm (C₁)

stock:

V₁ = (C₂V₂) / C₁ = (50 ppm × 100 mL) / 10,000 ppm = 0.5 mL.

Pipette 0.5 mL of the stock solution into a 100 mL volumetric flask.

Add Adjuvant (Optional): If your protocol requires a surfactant, add it to the flask now (e.g.,

0.01-0.1% v/v).

Final Dilution: Bring the flask to the 100 mL mark with distilled water. The small amount of

organic solvent from the stock should not cause precipitation at typical working

concentrations.

Storage: Store the stock solution at -20°C in a labeled, sealed container. Prepare fresh

working solutions daily.

Protocol 2: Greenhouse Foliar Spray Application
Rationale: This protocol is designed for evaluating fungicide efficacy and crop safety on whole

plants under controlled environmental conditions. Proper calibration and application technique

are critical for uniform coverage and reliable results.

Materials:

Pydiflumetofen working solution
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Pressurized air sprayer or handheld mist bottle

Graduated cylinders

Test plants (uniformly grown)

Water-treated control plants

Positive control plants (treated with a standard fungicide)

Procedure:

Plant Preparation: Use plants of a consistent growth stage. Arrange them in a randomized

complete block design to account for any environmental variability within the greenhouse.

Sprayer Calibration: Before application, calibrate your sprayer to determine its output (e.g.,

mL/second). Spray water onto a test area or into a graduated cylinder for a set time to

calculate the application volume needed for thorough coverage without runoff.

Application:

Wear appropriate PPE.

Thoroughly agitate the working solution before and during application.

Spray the plants from all sides to ensure complete coverage of all foliage (both adaxial

and abaxial leaf surfaces).

Treat the control groups with water (and adjuvant, if used in the treatment).

Post-Application: Allow plants to dry completely before moving them or resuming overhead

watering. Maintain consistent greenhouse conditions (temperature, humidity, light) for the

duration of the experiment.

Data Collection: At predetermined intervals (e.g., 7, 14, 21 days post-application), assess

disease severity using a standardized rating scale (e.g., 0-100% leaf area affected). Also,

record any signs of phytotoxicity (e.g., chlorosis, necrosis, stunting) on a scale of 0 to 10 (0 =

no injury, 10 = complete kill).[20]
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Protocol 3: Field Trial Application
Rationale: Field trials are essential for evaluating pydiflumetofen's performance under real-

world agricultural conditions. Adherence to established guidelines for plot design and

application ensures that results are statistically valid and relevant.

Materials:

Commercial pydiflumetofen formulation (e.g., Miravis®, Miravis® Prime)[4][21]

Calibrated field plot sprayer (e.g., CO₂-pressurized backpack sprayer)

Plot flags and measuring tapes

Personal Protective Equipment (PPE) as per product label

Procedure:

Plot Design: Establish experimental plots using a Randomized Complete Block Design

(RCBD) with a minimum of 3-4 replications. Ensure plots are of a uniform size with buffer

zones between them to minimize spray drift.

Calculate Application Rate: Determine the amount of product needed per plot based on the

label recommendations. Rates are typically given in fluid ounces of product per acre or

pounds of active ingredient (a.i.) per acre.[4]

Example Rate: Maximum single application rates often range from 0.11 to 0.18 lb a.i./A.[4]

Convert this rate to the amount needed for your small plot size.

Sprayer Calibration: Calibrate the sprayer with water on a test area to ensure the correct

volume of spray solution is delivered per unit area (e.g., gallons per acre). This depends on

nozzle type, pressure, and travel speed.

Mixing: Add the calculated amount of pydiflumetofen product to a partially filled spray tank

of clean water. Agitate and fill the tank to the final required volume.

Application:
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Apply the treatment uniformly to the designated plot, maintaining constant pressure and

walking speed.

Avoid application during windy conditions to prevent drift to adjacent plots.

Apply to control plots using the same procedure with water only.

Data Collection: Assess disease incidence and severity at appropriate intervals based on the

target pathogen's life cycle. Collect yield data at harvest.

Typical Field Application
Parameters

Target Crop Disease Example Typical Application Rate (a.i.)

Canola Black leg
450 to 600 mL/ha of Miravis®

Fungicide (200 g/L formulation)

Grapes Powdery mildew
20 mL/100 L of Miravis®

Fungicide

Potatoes Target spot/Early blight
250 to 375 mL/ha of Miravis®

Fungicide

Soybean Frogeye leaf spot 0.11 to 0.18 lb a.i./A

Wheat Fusarium head blight

0.54 L/ha of Proline® (as a

standard) vs. various rates of

pydiflumetofen formulations

Note: These are examples.

Always consult the specific

product label for legal and

recommended rates.[1][4][22]

Residue Analysis
For studies involving dietary risk assessment or environmental fate, quantifying

pydiflumetofen residues is necessary. The QuEChERS (Quick, Easy, Cheap, Effective,

Rugged, and Safe) method followed by analysis with Ultra-Performance Liquid
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Chromatography–Tandem Mass Spectrometry (UPLC-MS/MS) is a widely validated approach.

[23][24][25]

Key Steps in Residue Analysis:

Extraction: Homogenized samples (e.g., plant tissue, soil) are extracted with acetonitrile.[23]

Cleanup: The extract is cleaned using dispersive solid-phase extraction (dSPE) with C18

sorbent to remove interfering matrix components.[23]

Detection: The final extract is analyzed by UPLC-MS/MS, which provides high sensitivity and

selectivity for quantifying pydiflumetofen.[24][25] The limit of quantification (LOQ) for this

method is typically around 10 µg/kg.[23]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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